Cas no 1219967-84-6 (4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride)

4-{2-(4-Fluorobenzyl)oxyethyl}piperidine hydrochloride is a chemically synthesized piperidine derivative featuring a 4-fluorobenzyl ether moiety. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting neurological and cardiovascular systems. The presence of the 4-fluorobenzyl group enhances lipophilicity, potentially improving membrane permeability, while the piperidine scaffold offers structural versatility for further modifications. Its hydrochloride salt form ensures improved solubility and stability, facilitating handling and formulation in experimental settings. The compound’s well-defined structure and functional groups make it a valuable candidate for medicinal chemistry applications, including structure-activity relationship (SAR) studies and drug discovery programs.
4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride structure
1219967-84-6 structure
Product Name:4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride
CAS No:1219967-84-6
MF:C14H21ClFNO
MW:273.77404665947
CID:4687357
Update Time:2025-07-02

4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-{2-[(4-Fluorobenzyl)oxy]ethyl}piperidine hydrochloride
    • 4-{2-[(4-Fluorobenzyl)oxy]ethyl}piperidinehydrochloride
    • 4-(2-((4-Fluorobenzyl)oxy)ethyl)piperidine hydrochloride
    • 4-{2-[(4-fluorophenyl)methoxy]ethyl}piperidine hydrochloride
    • 4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride
    • Inchi: 1S/C14H20FNO.ClH/c15-14-3-1-13(2-4-14)11-17-10-7-12-5-8-16-9-6-12;/h1-4,12,16H,5-11H2;1H
    • InChI Key: AAYREYCOEZUEBK-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)COCCC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Topological Polar Surface Area: 21.3

4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride Security Information

4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 4-{2-(4-Fluorobenzyl)oxyethyl}piperidinehydrochloride

Comprehensive Overview of 4-{2-(4-Fluorobenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219967-84-6)

4-{2-(4-Fluorobenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219967-84-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This hydrochloride salt derivative features a piperidine core modified with a 4-fluorobenzyloxyethyl side chain, making it a versatile intermediate for drug discovery. Its molecular structure combines aromatic and aliphatic components, which are critical for modulating biological activity. Researchers often explore its potential in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

The compound’s 4-fluorobenzyl moiety is particularly noteworthy, as fluorinated aromatic groups are frequently employed to enhance metabolic stability and bioavailability in drug design. This aligns with the growing demand for fluorinated pharmaceuticals, a topic frequently searched in academic and industrial circles. Additionally, the piperidine scaffold is a common motif in FDA-approved drugs, underscoring its relevance in modern therapeutics. Recent studies have highlighted its potential applications in neurodegenerative disease research, a hot topic given the rising global prevalence of conditions like Alzheimer’s and Parkinson’s.

From a synthetic chemistry perspective, CAS No. 1219967-84-6 exemplifies the importance of structure-activity relationship (SAR) optimization. Its design allows for fine-tuning interactions with biological targets, a strategy increasingly prioritized in AI-driven drug discovery. This connects to trending searches on computational chemistry and machine learning in molecular design. The compound’s hydrochloride form also improves solubility, a key factor in formulation development, another area of high interest in pharmaceutical forums.

Quality control and analytical characterization of 4-{2-(4-Fluorobenzyl)oxyethyl}piperidine hydrochloride typically involve techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a concern frequently raised in pharmaceutical manufacturing discussions. Furthermore, the compound’s stability under various storage conditions is often explored, addressing common queries about chemical shelf life and handling protocols.

In summary, CAS No. 1219967-84-6 represents a compelling case study in medicinal chemistry and drug development. Its structural features and potential applications resonate with contemporary research priorities, making it a subject of ongoing investigation. As the pharmaceutical industry continues to evolve, compounds like this will likely play a pivotal role in addressing unmet medical needs.

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